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Compound of Interest

Compound Name: Bromazolam-d5

Cat. No.: B10829101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the typical data and methodologies

presented in a Certificate of Analysis (CoA) for Bromazolam-d5. This deuterated analog of

Bromazolam serves as a critical internal standard for the quantitative analysis of Bromazolam

in various matrices, particularly in forensic and research applications.[1][2] Understanding the

components of its CoA is essential for ensuring the accuracy and reliability of experimental

results.

Quantitative Data Summary
The following tables summarize the key quantitative data typically found on a CoA for

Bromazolam-d5. These values are representative and may vary between different batches

and suppliers.

Table 1: Compound Identification and Purity
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Parameter Specification

Chemical Name
8-bromo-1-methyl-6-phenyl-d5-4H-[1][3]

[4]triazolo[4,3-a][3][4]benzodiazepine

Molecular Formula C₁₇H₈D₅BrN₄

Formula Weight 358.3 g/mol [1]

Purity ≥98%

Deuterated Forms ≥99% (d₁-d₅)[1]

Appearance
Crystalline solid[1] or solution in a specified

solvent (e.g., methanol)

Solubility (Typical)
DMF: ~30 mg/mL, DMSO: ~20 mg/mL, Ethanol:

~10 mg/mL[1]

Table 2: Analytical Data

Parameter Method Result

Identity Confirmation ¹H-NMR, LC-MS/MS Conforms to structure

Purity by HPLC HPLC-UV (λmax ~225 nm)[1] >98%

Concentration (if supplied in

solution)

Gravimetric with LC-MS/MS

verification
e.g., 100 µg/mL in Methanol[2]

Residual Solvents Headspace GC-MS <0.5%

Experimental Protocols
The following are detailed methodologies for the key experiments typically cited in a

Bromazolam-d5 Certificate of Analysis.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

Instrumentation: A standard HPLC system equipped with a UV detector.
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Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (both may contain 0.1% formic acid).

Flow Rate: 1.0 mL/min.

Detection: UV at 225 nm.[1]

Procedure: A known concentration of the Bromazolam-d5 standard is dissolved in the

mobile phase and injected into the HPLC system. The peak area of the main component is

compared to the total area of all peaks to calculate the purity.

Identity Confirmation by Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS)

Instrumentation: An HPLC system coupled to a tandem mass spectrometer.[3]

Ionization Source: Electrospray Ionization (ESI) in positive mode.

Method: A dilute solution of the standard is infused or injected into the LC-MS/MS system.

The mass-to-charge ratio (m/z) of the parent ion is determined, and fragmentation is

induced. The resulting product ions are analyzed to confirm the structure of Bromazolam-
d5. The increased mass due to the five deuterium atoms is a key diagnostic feature.[3]

Quantification using Isotope Dilution Mass
Spectrometry (IDMS)
Bromazolam-d5 is primarily used as an internal standard in IDMS for the accurate

quantification of Bromazolam.[3]

Sample Preparation: A known amount of Bromazolam-d5 is added to the sample containing

the unknown quantity of Bromazolam before any extraction or cleanup steps.[3]

Extraction: The sample is subjected to an extraction procedure, such as solid-phase

extraction (SPE) or liquid-liquid extraction (LLE), to isolate the analytes.
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Analysis: The extracted sample is analyzed by LC-MS/MS or GC-MS.[3] The instrument

monitors specific precursor-to-product ion transitions for both Bromazolam and

Bromazolam-d5.

Calculation: The concentration of Bromazolam in the original sample is calculated based on

the ratio of the peak area of the analyte to the peak area of the internal standard

(Bromazolam-d5). This method corrects for any analyte loss during sample preparation and

variations in instrument response.[3]

Visualizations
Analytical Workflow for Bromazolam-d5 Certification
The following diagram illustrates a typical workflow for the analysis and certification of a

Bromazolam-d5 reference standard.

Caption: Workflow for the synthesis, quality control, and certification of Bromazolam-d5.

Benzodiazepine Signaling Pathway at the GABA-A
Receptor
Bromazolam, like other benzodiazepines, acts as a positive allosteric modulator of the GABA-A

receptor.[5] The diagram below illustrates this mechanism of action.

Caption: Mechanism of action of Bromazolam at the GABA-A receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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